Cas no 1076197-01-7 (Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy-)

• Product Name: Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy-
• CAS No: 1076197-01-7
• MF: C₁₇H₂₅NO₆
• MW: 339.383505582809
• CID: 5525034
• Update Time: 2025-11-01

Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy-
• 3-((tert-Butoxycarbonyl)amino)-2-(3,4-dimethoxybenzyl)propanoic acid

• Inchi： 1S/C17H25NO6/c1-17(2,3)24-16(21)18-10-12(15(19)20)8-11-6-7-13(22-4)14(9-11)23-5/h6-7,9,12H,8,10H2,1-5H3,(H,18,21)(H,19,20)
• InChI Key： UGEBZNZKJMHIFD-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C(OC)C=1)C(C(=O)O)CNC(=O)OC(C)(C)C

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 496.3±45.0 °C(Predicted)
• pka: 4.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy-

Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy- (CAS No. 1076197-01-7): A Comprehensive Overview

Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy- is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 1076197-01-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The intricate molecular architecture of this compound, featuring a benzenepropanoic acid backbone modified with dimethoxy and amino functional groups, positions it as a valuable intermediate in the synthesis of more complex pharmacological agents.

The< strong>benzenepropanoic acid moiety serves as the core structural unit, providing a stable aromatic framework that enhances the compound's chemical stability and reactivity. The presence of< strong>α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl] group introduces a high degree of functionalization, enabling further derivatization and modification. This feature is particularly advantageous in drug design, where precise control over molecular interactions is crucial for achieving desired pharmacological effects.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the< strong>3,4-dimethoxy substitution pattern. This particular moiety has been extensively studied for its role in modulating biological pathways and enhancing drug efficacy. For instance, dimethoxy-substituted compounds have shown promise in the treatment of neurological disorders due to their ability to interact with specific neurotransmitter receptors. The< strong>amino group further extends the compound's potential by allowing for the formation of hydrogen bonds and ionic interactions, which are critical for drug-receptor binding.

The< strong>CAS No. 1076197-01-7 designation ensures that researchers can reliably identify and utilize this compound in their studies. The systematic naming convention provides a clear and unambiguous description of the molecule's structure, facilitating accurate communication among scientists and researchers. This level of precision is essential in academic and industrial settings where reproducibility and consistency are paramount.

The synthesis of< strong>Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy- involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, allows for the efficient construction of the target molecule. These methods are critical for achieving the desired level of functionalization without introducing unwanted side products.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's properties. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing valuable information for drug design. These computational approaches complement traditional experimental techniques by offering predictive capabilities that can accelerate the development process.

The pharmaceutical industry has shown particular interest in< strong>Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy- due to its potential as a lead compound for novel therapeutics. Its unique structural features make it a versatile scaffold for further chemical modifications, allowing researchers to explore a wide range of pharmacological possibilities. For example, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties.

In addition to its pharmaceutical applications, this compound has also found utility in other areas such as agrochemicals and material science. The< strong>dimethoxy substituents contribute to its solubility and stability under various conditions, making it suitable for use in formulations requiring these properties.

The< strong>CAS No. 1076197-01-7 registry provides an additional layer of assurance regarding the compound's identity and purity. Regulatory agencies often require such information to ensure compliance with safety and quality standards. This level of documentation is essential for compounds that will be used in human or animal health applications.

Ongoing research continues to uncover new applications and derivatives of< strong>Benzenepropanoic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3,4-dimethoxy-. Collaborative efforts between academia and industry are driving innovation in this field by combining experimental expertise with computational modeling capabilities. These partnerships are crucial for translating laboratory discoveries into tangible therapeutic solutions.

The future prospects for this compound are promising given its diverse structural features and potential applications. As research progresses，it is likely that new derivatives will be developed with enhanced pharmacological properties，opening up new avenues for medical intervention。The continued exploration of its chemical space will be key to unlocking its full potential。